5-((2-Chlorophenyl)(4-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

Specification

• CAS No.: 869342-93-8
• Molecular Formula: C18H21ClN4OS
• Molecular Weight: 376.9
• IUPAC Name: 5-[(2-chlorophenyl)-(4-methylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Standard InChI: InChI=1S/C18H21ClN4OS/c1-11-7-9-22(10-8-11)15(13-5-3-4-6-14(13)19)16-17(24)23-18(25-16)20-12(2)21-23/h3-6,11,15,24H,7-10H2,1-2H3
• Standard InChI Key: OORBXZYZRSVUMW-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(C2=CC=CC=C2Cl)C3=C(N4C(=NC(=N4)C)S3)O

Introduction

Structural Features

• Molecular Formula: The molecular formula for this compound is not explicitly provided in the search results, but based on its structure, it can be inferred to be similar to related compounds such as 5-[(2-chlorophenyl)(4-methylpiperidin-1-yl)methyl]-2-methyl-triazolo[3,2-b]thiazol-6-ol, which has a formula of C18H21ClN4OS.

• Heterocyclic Rings: The compound features a thiazolo[3,2-b]triazole ring system, which is a fused heterocyclic structure containing sulfur, nitrogen, and oxygen atoms.

• Substituents: It includes a 2-chlorophenyl group and a 4-methylpiperidin-1-yl group attached to the central carbon atom, along with a methyl group on the thiazolotriazole core.

Biological Activities and Potential Applications

Compounds with similar structures have been explored for their biological activities, including potential anti-inflammatory, antimicrobial, and anticancer properties. The specific biological activities of 5-((2-Chlorophenyl)(4-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b]triazol-6-ol would depend on its ability to interact with biological targets, such as enzymes or receptors.

Biological Activity	Potential Application
Antimicrobial	Treatment of infections.
Anticancer	Cancer therapy.
Anti-inflammatory	Management of inflammatory conditions.

Related Compounds and Research Findings

Related compounds, such as (4-chlorophenyl)(4-methylpiperidin-1-yl)methanone, have been studied for their structural properties and biological activities. The presence of a chlorophenyl group and a methylpiperidinyl moiety in these compounds suggests potential applications in medicinal chemistry.

Compound	Biological Activity
(4-chlorophenyl)(4-methylpiperidin-1-yl)methanone	Anti-leukemic activity
(S)-2-(4-chlorophenyl)-3,3-dimethyl-N-(5-(4-methylpiperazin-1-yl)thiazol-2-yl)butanamide	Various biological activities